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Compound of Interest

Compound Name: 2-(Piperidin-4-YL)piperidine

Cat. No.: B13235660

Get Quote

Executive Summary
Compound: 2-(Piperidin-4-yl)piperidine Synonyms: 4,2'-Bipiperidine; 2-(4-Piperidyl)piperidine

CAS Registry Number: 19785-13-8 (General/Dihydrochloride), 16015-32-6 (Free base - varies

by source) Molecular Formula:

Molecular Weight: 168.28 g/mol [1][2]

This technical guide provides a comprehensive spectroscopic profile of 2-(piperidin-4-
yl)piperidine, a critical structural isomer of the bipiperidine family.[1] Unlike its highly

symmetric counterpart (4,4'-bipiperidine), the 4,2'-isomer possesses a single chiral center at

the C2 position of the substituted ring, reducing its symmetry and complicating its NMR profile.

[1] This scaffold is frequently encountered as an intermediate in the synthesis of Janus kinase

(JAK) inhibitors and GPCR ligands.[1]

This document details the diagnostic signals required to distinguish this isomer from 2,2'- and

4,4'-bipiperidines using Mass Spectrometry (MS), Infrared Spectroscopy (IR), and Nuclear

Magnetic Resonance (NMR).[1]
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The molecule consists of two piperidine rings linked via a C-C bond between position 4 of Ring

A and position 2 of Ring B.[1]

Chirality: The C2 carbon on Ring B is a chiral center.[1] Commercial preparations are

typically racemic mixtures (

).[1]

Conformation: Both rings predominantly adopt a chair conformation.[1] The connection at C2

(Ring B) and C4 (Ring A) favors an equatorial-equatorial orientation to minimize 1,3-diaxial

interactions, though this is solvent-dependent.[1]

Structural Verification Logic
The following flowchart outlines the logic for distinguishing the 4,2'-isomer from its symmetric

congeners.

Unknown Bipiperidine Isomer

13C NMR Signal Count
(Are distinct carbons < 10?)

High Symmetry Detected
(Likely 4,4' or 2,2')

Yes (5-6 signals)

No Symmetry
(10 Distinct Carbon Signals)

No (10 signals)

4,4'-Bipiperidine
(Single CH env.)

Further Analysis

1H NMR Integration
Check Methine (CH) Signals

4,2'-Bipiperidine
(Distinct H2 and H4 signals)

H2 (Ring B) & H4 (Ring A) resolved
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Figure 1: Decision tree for distinguishing bipiperidine isomers based on magnetic equivalence.

Mass Spectrometry (MS)
Mass spectrometry is the primary tool for confirming molecular weight, but fragmentation

patterns are essential for structural elucidation.[1]

Ionization & Molecular Ion[1]
Electrospray Ionization (ESI+):

: Observed at m/z 169.2.[1]

: Often observed at m/z 85.1 in high-acid mobile phases due to the two basic nitrogens.[1]

Electron Impact (EI, 70 eV):

: Weak intensity peak at m/z 168.[1]

Fragmentation Pattern (EI)
The fragmentation is dominated by

-cleavage adjacent to the nitrogen atoms.[1]
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m/z Intensity
Fragment
Assignment

Mechanism

84 100% (Base)

-cleavage of the

piperidine ring

(Tetrahydropyridinyl

cation).[1]

82 High

Further

dehydrogenation of

the m/z 84 fragment.

[1]

56 Medium

Retro-Diels-Alder

(RDA) type

fragmentation of the

ring.[1]

168 Low

Molecular ion (often

<5% relative

abundance).[1]

Diagnostic Note: The base peak at m/z 84 is characteristic of unsubstituted piperidine rings.[1]

In 4,2'-bipiperidine, cleavage at the central bond yields two fragments of mass ~83/84,

reinforcing the base peak intensity.[1]

Molecular Ion (M+)
m/z 168

Alpha-Cleavage
(C-C Bond Break)

- C5H10N radical Base Peak
m/z 84

(Tetrahydropyridinyl)

Fragment
m/z 56
(RDA)

- C2H4

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway under Electron Impact (EI) ionization.[1]

Infrared Spectroscopy (IR)
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IR data is most valuable for confirming the secondary amine functionality and the absence of

protecting groups (e.g., Boc, Cbz).

Frequency (

)
Vibration Mode Assignment

3300 – 3450 N-H Stretch

Broad, weak band

characteristic of secondary

amines.[1] May appear as a

doublet if H-bonding is

disrupted.[1]

2930 – 2850 C-H Stretch

Strong asymmetric and

symmetric stretching of

methylene (

) groups.[1]

2800 – 2700 Bohlmann Bands

"Trans-lone pair" C-H

stretches.[1] Diagnostic for

chair conformation where N-

lone pair is anti-periplanar to

adjacent axial C-H bonds.

1450 – 1440 Bend
Scissoring vibration of ring

methylenes.

1120 – 1100 C-N Stretch C-N single bond stretching.[1]

Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for characterization.[1] The lack of symmetry in 4,2'-bipiperidine

results in a complex spectrum compared to the 4,4'-isomer.[1]

1H NMR (Proton)
Solvent:

(Standard) or
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(for Hydrochloride salts).[1] Note: Chemical shifts in

will be slightly downfield due to protonation/solvation effects.

Diagnostic Signals (

):
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

NH 1.8 - 2.5 Broad s 2H

Exchangeable

protons on

Nitrogen.[1]

Chemical shift is

highly

concentration/sol

vent dependent.

[1]

H2 (Ring A) 3.0 - 3.2 Multiplet 2H

Equatorial

protons

to Nitrogen

(deshielded).[1]

H2 (Ring B) 2.5 - 2.7 Multiplet 1H

Chiral center

methine

to Nitrogen.[1]

Distinct from

Ring A due to

substitution.[1]

H6 (Ring A/B) 2.5 - 2.7 Multiplet 3-4H

Remaining

axial/equatorial

protons

to Nitrogen.[1]

H4 (Ring A) 1.1 - 1.4 Multiplet 1H

Methine

bridgehead.[1]

Shielded relative

to

-protons.[1]

H3, H5 1.1 - 1.8 Multiplet 10H Overlapping

methylene
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envelope (

and

to Nitrogen).[1]

Differentiation from 4,4'-Bipiperidine:

4,4'-Bipiperidine: Shows a simplified spectrum due to C2 symmetry.[1] The

-protons (H2/H6) appear as a clean doublet of doublets or broad doublet at ~3.1 ppm (

).[1]

4,2'-Bipiperidine: The region between 2.5 and 3.2 ppm is more complex ("messy") due to the

non-equivalence of the H2 protons on the substituted ring vs. the unsubstituted ring.

13C NMR (Carbon)
Diagnostic Feature: The 4,2'-isomer should display 10 distinct carbon signals (unless

accidental overlap occurs), whereas the 4,4'-isomer displays only 5 distinct signals.
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Carbon Type
Shift (

ppm)
Count Notes

C2 (Ring B) 55.0 - 60.0 1

Chiral methine

carbon.[1] Most

deshielded methine.

[1]

C2/C6 (Ring A) 46.0 - 47.0 2 -methylenes of the

unsubstituted ring.[1]

C6 (Ring B) 46.0 - 47.0 1 -methylene of the

substituted ring.[1]

C4 (Ring A) 40.0 - 43.0 1
Methine connection

point on Ring A.

C3/C5 25.0 - 35.0 5
and

methylenes.[1]

Experimental Protocols
Sample Preparation for NMR
To ensure sharp lines and accurate integration, free base conversion is recommended if the

sample is a salt.[1]

Free Base Extraction:

Dissolve 10 mg of hydrochloride salt in 0.5 mL

.

Add 1 drop of 40% NaOD (or NaOH).[1]

Extract with 0.7 mL
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.

Dry organic layer over anhydrous

(avoid silica, as amines stick).[1]

Filter into NMR tube.[1]

Acquisition:

Set relaxation delay (

) to >2 seconds to allow relaxation of methine protons.

Number of scans (ns): 16 (1H), 512 (13C).[1]

GC-MS Method[1]
Column: HP-5ms or equivalent (5% phenyl-methylpolysiloxane).[1]

Inlet: 250°C, Split 20:1.

Oven: 80°C (1 min)

10°C/min

280°C (hold 3 min).

Detection: EI mode (70 eV).

Expected RT: 4,2'-bipiperidine typically elutes after 4,4'-bipiperidine due to slight polarity

differences and shape factors, though standards are required for confirmation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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